Cas no 81982-55-0 (ethyl 3-amino-4,4-difluorobutanoate)

• Product Name: ethyl 3-amino-4,4-difluorobutanoate
• CAS No: 81982-55-0
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 702270
• PubChem ID: 20468444
• Update Time: 2025-04-19

ethyl 3-amino-4,4-difluorobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-amino-4,4-difluoro-, ethyl ester
• ethyl 3-amino-4,4-difluorobutanoate
• 3-Amino-4,4-difluoro-butyric acid ethyl ester
• 81982-55-0
• Ethyl 4,4-difluoro-3-amino-butanoate
• SCHEMBL84736
• EN300-1709282
• DTXSID30607566

• Inchi： 1S/C6H11F2NO2/c1-2-11-5(10)3-4(9)6(7)8/h4,6H,2-3,9H2,1H3
• InChI Key： ANIRNWHKJHODFG-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)OCC)N)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų